Cas no 869333-32-4 (Ethyl 6-amino-3-chloro-2-fluorobenzoate)

• Product Name: Ethyl 6-amino-3-chloro-2-fluorobenzoate
• CAS No: 869333-32-4
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 5693665
• Update Time: 2025-06-09

Ethyl 6-amino-3-chloro-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-amino-3-chloro-2-fluoro-, ethyl ester
• Ethyl 6-amino-3-chloro-2-fluorobenzoate

• Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)7-6(12)4-3-5(10)8(7)11/h3-4H,2,12H2,1H3
• InChI Key： STWFBABSCHFLDN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(N)C=CC(Cl)=C1F

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 326.2±42.0 °C(Predicted)
• pka: 0.76±0.10(Predicted)

Additional information on Ethyl 6-amino-3-chloro-2-fluorobenzoate

Ethyl 6-amino-3-chloro-2-fluorobenzoate (CAS No. 869333-32-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-amino-3-chloro-2-fluorobenzoate, identified by its CAS number 869333-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including an amino group, a chloro substituent, and a fluorine atom, make it a versatile building block for medicinal chemists.

The< strong>Ethyl 6-amino-3-chloro-2-fluorobenzoate molecule exhibits a high degree of functional diversity, which is leveraged in the development of novel therapeutic agents. The presence of the amino group allows for further functionalization via reductive amination or amide bond formation, while the chloro and fluorine substituents enhance metabolic stability and binding affinity to biological targets. These attributes have positioned this compound as a valuable asset in drug discovery pipelines.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for neurological diseases such as Alzheimer's and Parkinson's. The< strong>Ethyl 6-amino-3-chloro-2-fluorobenzoate scaffold has been explored in several preclinical studies for its potential to modulate neurotransmitter systems. For instance, derivatives of this compound have shown promise in inhibiting enzymes like acetylcholinesterase, which are implicated in cognitive decline. The fluorine atom, in particular, has been highlighted for its ability to improve pharmacokinetic properties, including bioavailability and blood-brain barrier penetration.

The< strong>CAS No. 869333-32-4 identifier ensures precise chemical characterization and traceability, which are essential for regulatory compliance and reproducibility in research settings. The compound's synthesis typically involves multi-step organic reactions, starting from commercially available benzoic acid derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to introduce the desired functional groups with high efficiency.

One of the most compelling aspects of< strong>Ethyl 6-amino-3-chloro-2-fluorobenzoate is its role in the development of anti-inflammatory agents. The combination of an amino group and halogen substituents creates a framework that can interact with various inflammatory pathways. Recent studies have demonstrated that derivatives of this compound can inhibit cyclooxygenase (COX) enzymes, which are central to prostaglandin synthesis and inflammation. This mechanism has opened up new avenues for treating chronic inflammatory conditions such as rheumatoid arthritis.

The pharmaceutical industry continues to invest heavily in exploring novel analogs of< strong>Ethyl 6-amino-3-chloro-2-fluorobenzoate. By employing structure-based drug design principles and high-throughput screening techniques, researchers aim to optimize potency, selectivity, and safety profiles. The< strong>CAS No. 869333-32-4 reference remains a cornerstone for these efforts, providing a reliable starting point for synthetic chemists.

The versatility of< strong>Ethyl 6-amino-3-chloro-2-fluorobenzoate extends beyond its applications in central nervous system disorders and inflammation. It has also been investigated for its potential antiviral and antibacterial properties. The halogenated aromatic ring system is known to disrupt viral replication mechanisms by interfering with essential viral enzymes or structural proteins. Similarly, derivatives of this compound have shown activity against resistant bacterial strains by targeting DNA gyrase or other critical bacterial enzymes.

In conclusion, the< strong>Ethyl 6-amino-3-chloro-2-fluorobenzoate (CAS No. 869333-32-4) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable the development of bioactive molecules targeting diverse therapeutic areas. As research progresses, this compound will likely continue to play a pivotal role in the discovery and optimization of next-generation drugs.